molecular formula C21H21N3O2 B2618192 N-(3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl)-4-ethoxybenzamide CAS No. 1396682-42-0

N-(3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl)-4-ethoxybenzamide

Cat. No. B2618192
CAS RN: 1396682-42-0
M. Wt: 347.418
InChI Key: CDDJALQHYUCMNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-(3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl)-4-ethoxybenzamide” is a compound that contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms . Imidazole derivatives are widely used due to their versatility and relatively high stability .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 3-aryl-5H-pyrrolo[1,2-a]imidazole quaternary salts involved observing the signals of the saturated pyrrole ring at 2.75–4.57 ppm . Another study reported the synthesis of 6,7-dihydro-5H-pyrrolo[1,2-a]imidazoles as WDR5 WIN-site inhibitors using fragment-based methods and structure-based design .


Molecular Structure Analysis

The molecular structure of similar compounds, such as 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole, has been analyzed. The molecule adopts an envelope conformation of the pyrrolidine ring, which might help for the relief torsion tension .


Chemical Reactions Analysis

Chemical reactions involving similar compounds have been reported. For example, nitration of 6-substituted 2-chloro-6,7-dihydro-5H-pyrrolo imidazoles was used to synthesize the corresponding 3-nitro derivatives .


Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, [3-(6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-2-ylethynyl)phenyl]boronic acid has a density of 1.2±0.1 g/cm3, a boiling point of 576.1±56.0 °C at 760 mmHg, and a molecular weight of 252.076 Da .

Mechanism of Action

While the specific mechanism of action for “N-(3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl)-4-ethoxybenzamide” is not available, similar compounds have been studied for their biological activity. For instance, 6,7-dihydro-5H-pyrrolo[1,2-a]imidazoles have been identified as potent inhibitors of the WDR5 WIN-site, which could be useful for the treatment of cancer .

Future Directions

The future directions for research on “N-(3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl)-4-ethoxybenzamide” and similar compounds could involve further exploration of their potential applications. For instance, imidazole derivatives are of interest in the field of ionic liquids, which have applications in carbon dioxide capture, fuel cells, nanoparticle stabilization, and more . Additionally, compounds like 6,7-dihydro-5H-pyrrolo[1,2-a]imidazoles could be further explored for their potential as therapeutic agents in the treatment of cancer .

properties

IUPAC Name

N-[3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]-4-ethoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21N3O2/c1-2-26-18-10-8-15(9-11-18)21(25)23-17-6-3-5-16(13-17)19-14-22-20-7-4-12-24(19)20/h3,5-6,8-11,13-14H,2,4,7,12H2,1H3,(H,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CDDJALQHYUCMNE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C3=CN=C4N3CCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

347.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl)-4-ethoxybenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.